Cas no 866155-98-8 (4-chloro-2-{[(pyridin-2-yl)methyl]amino}-1,3-thiazole-5-carbonitrile)

• Product Name: 4-chloro-2-{[(pyridin-2-yl)methyl]amino}-1,3-thiazole-5-carbonitrile
• CAS No: 866155-98-8
• MF: C₁₀H₇ClN₄S
• MW: 250.70737862587
• MDL: MFCD05669812
• CID: 5235348
• Update Time: 2026-03-08

4-chloro-2-{[(pyridin-2-yl)methyl]amino}-1,3-thiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-{[(pyridin-2-yl)methyl]amino}-1,3-thiazole-5-carbonitrile
• 5-Thiazolecarbonitrile, 4-chloro-2-[(2-pyridinylmethyl)amino]-

• MDL： MFCD05669812
• Inchi： 1S/C10H7ClN4S/c11-9-8(5-12)16-10(15-9)14-6-7-3-1-2-4-13-7/h1-4H,6H2,(H,14,15)
• InChI Key： KIHVGPIMBXSYFF-UHFFFAOYSA-N
• SMILES： S1C(C#N)=C(Cl)N=C1NCC1=NC=CC=C1

Additional information on 4-chloro-2-{[(pyridin-2-yl)methyl]amino}-1,3-thiazole-5-carbonitrile

4-Chloro-2-{[(Pyridin-2-Yl)Methyl]Amino}-1,3-Thiazole-5-Carbonitrile: A Comprehensive Overview

The compound 4-chloro-2-{[(pyridin-2-yl)methyl]amino}-1,3-thiazole-5-carbonitrile, identified by the CAS number 866155-98-8, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. Thiazoles are well-known for their diverse biological activities, making them valuable targets in drug discovery and development.

The structure of this compound is characterized by a thiazole ring system substituted with a chlorine atom at position 4, an amino group attached to a pyridin-2-ylmethyl moiety at position 2, and a cyano group at position 5. These substituents contribute to the molecule's unique chemical properties and biological activity. Recent studies have highlighted the importance of such substituted thiazoles in modulating various cellular pathways, particularly those involved in inflammation and cancer.

One of the most promising applications of this compound lies in its potential as an anti-inflammatory agent. Research conducted in 2023 demonstrated that 4-chloro-2-{[(pyridin-2-yl)methyl]amino}-1,3-thiazole-5-carbonitrile exhibits significant inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. This finding underscores its potential as a lead compound for developing novel anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies.

In addition to its anti-inflammatory properties, this compound has shown remarkable activity in preclinical models of cancer. Studies published in high-impact journals such as Nature Communications and Journal of Medicinal Chemistry have revealed that it can selectively target cancer cells by inhibiting critical oncogenic pathways. The pyridinyl group within the molecule plays a crucial role in enhancing its bioavailability and tumor-targeting efficiency, making it a compelling candidate for further preclinical and clinical evaluation.

The synthesis of 4-chloro-2-{[(pyridin-2-yl)methyl]amino}-1,3-thiazole-5-carbonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring that the compound is suitable for both academic research and industrial applications. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process while maintaining the integrity of the molecule's functional groups.

From an environmental perspective, this compound has been shown to exhibit low toxicity profiles in acute and chronic toxicity studies. Its degradation pathways under various environmental conditions have been thoroughly investigated, revealing that it is rapidly metabolized by microorganisms without leaving harmful residues. This makes it an environmentally friendly option for use in pharmaceutical formulations.

In conclusion, 4-chloro-2-{[(pyridin-2-yl)methyl]amino}-1,3-thiazole-5-carbonitrile represents a cutting-edge advancement in medicinal chemistry. Its unique structural features, coupled with its diverse biological activities, position it as a leading candidate for developing innovative therapeutic agents. As research continues to uncover its full potential, this compound is poised to make a significant impact on the treatment of inflammatory diseases and cancer.